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Compound of Interest

Compound Name: Ovatodiolide

Cat. No.: B1677817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Parameter Value Reference

CAS Number 3484-37-5 [1]

Molecular Formula C₂₀H₂₄O₄ [1][2][3]

Molecular Weight 328.4 g/mol [2][3][4]

Abstract
Ovatodiolide is a macrocyclic diterpenoid isolated from the medicinal herb Anisomeles indica.

[4][5] It has garnered significant attention within the scientific community for its diverse

pharmacological activities, including potent anticancer, anti-inflammatory, and anti-fibrotic

properties.[4][6][7] This technical guide provides an in-depth overview of Ovatodiolide,

focusing on its mechanisms of action, relevant signaling pathways, and experimental data.

Detailed experimental protocols and visual representations of key biological processes are

included to support further research and drug development efforts.

Anticancer Activity
Ovatodiolide has demonstrated significant anticancer effects across a range of cancer cell

lines. Its mechanisms of action are multifaceted, primarily involving the induction of apoptosis,

cell cycle arrest, and inhibition of cancer stem cell-like phenotypes.[8][9]
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Inhibition of Cell Viability and Proliferation
Ovatodiolide has been shown to inhibit the proliferation of various cancer cells in a dose-

dependent manner. The half-maximal inhibitory concentration (IC₅₀) values for Ovatodiolide in

several human cancer cell lines are summarized below.

Cell Line Cancer Type IC₅₀ (µM)
Incubation
Time (h)

Reference

AGS Gastric Cancer 13.02 24 [3]

AGS Gastric Cancer 6.18 48 [3]

DoTc2 Cervical Cancer 14 - [4]

U-87MG Glioblastoma - - [8]

GBM8401 Glioblastoma - - [8]

A549 Lung Cancer - - [1][9]

H1299 Lung Cancer - - [1][9]

Panc-1
Pancreatic

Cancer
- 24 [2]

Mia-PaCa2
Pancreatic

Cancer
- 24 [2]

786-O
Renal Cell

Carcinoma
~40 48 [10]

Caki-1
Renal Cell

Carcinoma
~40 48 [10]

NPC-BM1
Nasopharyngeal

Carcinoma
- - [11]

NPC-BM2
Nasopharyngeal

Carcinoma
- - [11]

Key Signaling Pathways in Anticancer Activity
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Ovatodiolide exerts its anticancer effects by modulating several critical signaling pathways.

1. NF-κB and STAT3 Signaling:

Ovatodiolide has been shown to suppress the activation of both NF-κB (nuclear factor kappa-

light-chain-enhancer of activated B cells) and STAT3 (Signal Transducer and Activator of

Transcription 3) pathways in pancreatic and cervical cancer cells.[2][4] This inhibition leads to

the downregulation of downstream targets involved in cell proliferation, survival, and invasion,

such as MMP-9 and FAK.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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